N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-(3-methoxyphenoxy)acetamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2-(3-methoxyphenoxy)acetamide
• InChI: InChI=1S/C23H22N2O5/c1-28-18-6-2-7-19(14-18)30-15-22(26)24-17-10-9-16-5-3-11-25(20(16)13-17)23(27)21-8-4-12-29-21/h2,4,6-10,12-14H,3,5,11,15H2,1H3,(H,24,26)
• InChI Key: CJCBUYBTNGIRKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol
• CAS No.: 946244-24-2

Description

N-[1-(2-furoyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2-(3-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C23H22N2O5 and its molecular weight is 406.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Antituberculosis Activity : Derivatives of tetrahydroquinoline have been synthesized and investigated for their in vitro antituberculosis activity. These compounds, characterized by single crystal X-ray diffraction and spectroscopic techniques, show potential against tuberculosis, highlighting the relevance of tetrahydroquinoline derivatives in medicinal chemistry (Bai et al., 2011).

• Anticancer and Antitumor Properties : Certain tetrahydroquinoline derivatives have been synthesized and tested for their cytostatic activity against various cancer cell lines. These compounds, including methoxy-indolo[2,1-a]isoquinolines, exhibit significant inhibition of cell proliferation, suggesting their potential as anticancer agents (Ambros et al., 1988).

• Anti-inflammatory and Analgesic Activities : Quinoline-based furanones and their nitrogen analogues have been evaluated for antimicrobial, anti-inflammatory, and analgesic activities. The studies indicate that certain derivatives exhibit significant biological activities, offering insights into the development of new therapeutic agents (Khokra et al., 2015).

• Free-radical Scavenging Capacity : New tetrahydroquinoline derivatives prepared via a BiCl3-catalyzed three-component Povarov reaction have shown prominent anti-radical capacity, with some compounds being more potent than commercial antioxidants. This highlights their potential application in oxidative stress-related conditions (Kouznetsov et al., 2011).